Cas no 1803567-40-9 ([2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride)

• Product Name: [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride
• CAS No: 1803567-40-9
• MF: C₆H₅ClF₃NO₂S₂
• MW: 279.687608480453
• CID: 4615711
• PubChem ID: 75481210
• Update Time: 2025-07-20

[2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanesulfonyl chloride, 2-methyl-4-(trifluoromethyl)-
• 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride
• [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride

• Inchi： 1S/C6H5ClF3NO2S2/c1-3-11-5(6(8,9)10)4(14-3)2-15(7,12)13/h2H2,1H3
• InChI Key： NLACIVCDBBHNKM-UHFFFAOYSA-N
• SMILES： S1C(CS(Cl)(=O)=O)=C(C(F)(F)F)N=C1C

Additional information on [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride

Introduction to [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride (CAS No. 1803567-40-9)

[2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1803567-40-9, features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a thiazole core, combined with substituents such as methyl and trifluoromethyl, contributes to its distinct chemical properties and reactivity, which are highly sought after in medicinal chemistry.

The compound's structure is characterized by a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which is a common motif in many biologically active compounds. The methyl group at the 2-position and the trifluoromethyl group at the 4-position enhance the electron-withdrawing nature of the ring, influencing its electronic and steric properties. These features make it an attractive building block for designing molecules with specific biological activities.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from thiazole derivatives. The sulfonyl chloride functional group at the 5-position of the thiazole ring in [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. This reactivity has been exploited in various synthetic pathways, leading to the development of new drugs targeting diverse diseases.

One of the most promising applications of this compound is in the field of anticancer research. Thiazole derivatives have shown significant potential as anticancer agents due to their ability to interfere with key cellular processes such as DNA replication and cell signaling. The structural features of [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride make it a suitable candidate for designing molecules that can selectively inhibit cancer cell growth while minimizing toxicity to healthy cells. Recent studies have demonstrated that derivatives of this compound exhibit potent antitumor activity in vitro and in vivo, making them attractive candidates for further development.

The trifluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability and binding affinity towards biological targets. This feature has been widely utilized in drug design to improve the pharmacokinetic properties of small molecule drugs. In the context of [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride, the presence of this substituent likely contributes to its stability under various reaction conditions, making it a reliable intermediate in synthetic chemistry.

The methanesulfonyl chloride moiety is another important feature that contributes to the compound's utility in pharmaceutical research. This functional group is known for its reactivity in nucleophilic substitution reactions, allowing for easy introduction of various nucleophiles such as amines and alcohols. This property has been leveraged in the synthesis of peptidomimetics and other bioactive molecules where sulfonyl groups play a crucial role in modulating biological activity.

Recent advancements in computational chemistry have also highlighted the potential of [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride as a scaffold for drug discovery. Molecular modeling studies have shown that derivatives of this compound can effectively interact with target proteins involved in various diseases. These studies have provided valuable insights into the structural requirements for optimal binding affinity and have guided the design of novel therapeutic agents.

The synthesis of [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride involves multi-step organic transformations that highlight its complexity as a chemical entity. The synthesis typically begins with the preparation of the thiazole core, followed by functionalization with methyl and trifluoromethyl groups. The introduction of the sulfonyl chloride group is achieved through reaction with chlorosulfonic acid or other sulfonation agents. These synthetic steps require careful optimization to ensure high yields and purity.

In conclusion, [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride (CAS No. 1803567-40-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, particularly those targeting cancer and other diseases. The growing body of research on thiazole derivatives continues to underscore their importance as building blocks in drug discovery and development.